Cas no 1373881-94-7 (3-Bromo-5-tert-butylphenylboronic acid)

• Product Name: 3-Bromo-5-tert-butylphenylboronic acid
• CAS No: 1373881-94-7
• MF: C₁₀H₁₄BBrO₂
• MW: 256.931962490082
• MDL: MFCD28167195
• CID: 4592041
• PubChem ID: 122715600
• Update Time: 2025-10-30

3-Bromo-5-tert-butylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-(tert-butyl)phenyl)boronic acid
• 3-Bromo-5(tert-butyl)phenylboronic acid
• 3-Bromo-5-tert-butylphenylboronic acid
• Boronic acid, B-[3-bromo-5-(1,1-dimethylethyl)phenyl]-
• 3-Bromo-5-(tert-Butyl)phenylboronic Acid
• CS-0178011
• MFCD28167195
• B-[3-bromo-5-(1,1-dimethylethyl)phenyl]boronic acid
• YEC88194
• (3-Bromo-5-(tert-butyl)phenyl)boronicacid
• (3-bromo-5-tert-butylphenyl)boronic acid
• DB-170635
• 1373881-94-7
• BS-30772
• 3-Bromo-5-tert-butyl-phenyl boronic acid
• E85406
• SY312510

• MDL： MFCD28167195
• Inchi： 1S/C10H14BBrO2/c1-10(2,3)7-4-8(11(13)14)6-9(12)5-7/h4-6,13-14H,1-3H3
• InChI Key： IYYXDZHRVBGUAG-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 256.02702g/mol
• Monoisotopic Mass: 256.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Molecular Weight: 256.93g/mol

Additional information on 3-Bromo-5-tert-butylphenylboronic acid

Introduction to 3-Bromo-5-tert-butylphenylboronic Acid (CAS No. 1373881-94-7)

3-Bromo-5-tert-butylphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1373881-94-7, features a brominated aromatic ring substituted with a bulky tert-butyl group, making it a valuable intermediate in various synthetic applications. The presence of both bromine and boronic acid functionalities allows for diverse chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

The structure of 3-Bromo-5-tert-butylphenylboronic acid contributes to its utility in multiple domains. The bromine atom provides a handle for further functionalization via palladium-catalyzed reactions, while the boronic acid moiety enables coordination with metals and participation in coupling reactions. This dual functionality makes it an indispensable reagent in the development of novel pharmaceuticals and advanced materials.

In recent years, the demand for high-purity boronic acids has surged due to their role in drug discovery and development. 3-Bromo-5-tert-butylphenylboronic acid stands out as a compound of interest because of its stability and reactivity profile. Its applications span across various therapeutic areas, including oncology, immunology, and central nervous system disorders. The tert-butyl group not only enhances the steric hindrance around the aromatic ring but also improves solubility in certain solvents, facilitating its use in synthetic protocols.

One of the most compelling aspects of 3-Bromo-5-tert-butylphenylboronic acid is its involvement in cutting-edge research related to boron-containing drugs. Boronophenols have been extensively studied for their potential as radiopharmaceuticals and chemotherapeutic agents. The ability to modify the phenyl ring with electron-withdrawing or donating groups allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, derivatives of this boronic acid have been explored as precursors for Boron Neutron Capture Therapy (BNCT) agents, which leverage the unique interaction between boron isotopes and neutron radiation to target cancer cells selectively.

The synthesis of 3-Bromo-5-tert-butylphenylboronic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include bromination at the desired position, followed by protection-deprotection strategies to introduce the boronic acid functionality without interfering with other reactive sites. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

From a materials science perspective, 3-Bromo-5-tert-butylphenylboronic acid has found applications in the development of organic electronic devices. Its ability to participate in cross-coupling reactions allows for the construction of conjugated polymers and small molecules with tailored electronic properties. These materials are used in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors, where precise control over molecular architecture is essential for optimal performance.

The pharmaceutical industry has also leveraged 3-Bromo-5-tert-butylphenylboronic acid as a building block for drug candidates. Its incorporation into molecular frameworks has led to compounds with enhanced binding affinity and selectivity towards biological targets. For example, researchers have utilized this boronic acid derivative to develop inhibitors targeting enzymes involved in inflammatory pathways. The versatility of its reactivity allows for rapid iteration in medicinal chemistry campaigns, accelerating the discovery process.

In conclusion, 3-Bromo-5-tert-butylphenylboronic acid (CAS No. 1373881-94-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features enable diverse functionalizations, making it a cornerstone in modern chemical research. As advancements continue to emerge in drug discovery and material engineering, the importance of this compound is expected to grow further, solidifying its role as a critical intermediate in both academic laboratories and industrial processes.